5,5'-Dimethyl-1,1'-ethylene-2,2'-bipyridinium dibromide

• Molecular Formula: C14H16BrN2+
• Molecular Weight: 292.19 g/mol
• SMILES: CC1=C[N+]2=C(C=C1)C3=[N+](CC2)C=C(C=C3)C.[Br-]
• InChI: InChI=1S/C14H16N2.BrH/c1-11-3-5-13-14-6-4-12(2)10-16(14)8-7-15(13)9-11;/h3-6,9-10H,7-8H2,1-2H3;1H/q+2;/p-1
• InChIKey: NGQSTMHVDUGWEQ-UHFFFAOYSA-M

Generic diquat and methyl viologen anolytes underperform in aqueous organic redox flow batteries due to slow electron-transfer kinetics and absent radical-cation dimerization. 5,5′-Dimethyl diquat dibromide (5,5′-DMDQ) solves this: • Fastest reported kₛ (0.62 cm·s⁻¹) for any aqueous organic RFB anolyte • Fully reversible radical-cation dimerization confirmed experimentally • Key reference for isomeric structure-property studies (4,4′-, 5,5′-, 6,6′-dimethyl diquat series) Supplied ≥98% pure; sealed dry at 2-8°C; ships ambient.

5,5′-Dimethyl-1,1′-ethylene-2,2′-bipyridinium Dibromide Overview

5,5′-Dimethyl-1,1′-ethylene-2,2′-bipyridinium dibromide (CAS 4150‑50‑9), also referred to in the literature as 5,5′-dimethyl diquat (5,5′‑DMDQ), is a quaternary ammonium bipyridinium salt that belongs to the diquat family of viologen‑like compounds [1]. It features a central ethylene bridge linking the two pyridinium nitrogens and carries methyl substituents at both 5‑positions of the 2,2′‑bipyridine core [2]. This specific substitution pattern distinguishes it from the parent herbicide diquat, its 4,4′‑ and 6,6′‑dimethyl positional isomers, and the widely studied methyl viologen (paraquat). The compound is primarily investigated as a redox‑active electrolyte (anolyte) for aqueous organic redox flow batteries (AORFBs), where its distinct electrochemical signature offers quantifiable advantages over close structural analogs [3].

1 AORFB anolyte research — distinct electrochemical signature for kinetic benchmarking

2 Positional isomer series — 5,5′-dimethyl regioisomer enables dimerization chemistry studies

3 Reported upper-range kₛ — supports voltage-efficiency research in high-power AORFB stacks

• [1] Martínez‑González, E.; Flores‑Leonar, M. M.; Amador‑Bedolla, C.; Ugalde‑Saldívar, V. M. Concentration Effects on the First Reduction Process of Methyl Viologens and Diquat Redox Flow Battery Electrolytes. ACS Appl. Energy Mater. 2021, 4 (7), 6624–6634. View Source
• [2] Sánchez‑Castellanos, M.; Flores‑Leonar, M. M.; Mata‑Pinzón, Z.; Laguna, H. G.; García‑Ruiz, K. M.; Rozenel, S. S.; Ugalde‑Saldívar, V. M.; Moreno‑Esparza, R.; Pijpers, J. J. H.; Amador‑Bedolla, C. Theoretical Exploration of 2,2′‑Bipyridines as Electro‑Active Compounds in Flow Batteries. Phys. Chem. Chem. Phys. 2019, 21, 15823–15832. View Source
• [3] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source

Why Generic Diquat or Methyl Viologen Cannot Substitute

Bipyridinium salts are not electrochemically interchangeable. Even among diquat‑based scaffolds, the position of methyl substitution fundamentally alters the reduction mechanism, the reversibility of the radical‑cation chemistry, and the heterogeneous electron‑transfer kinetics [1]. Unsubstituted diquat (DQ) and 4,4′‑dimethyl diquat undergo simple one‑electron reduction without evidence of radical‑cation dimerization, whereas the 5,5′‑dimethyl isomer exhibits a fast and fully reversible dimerization process that changes the effective concentration of charge‑carrying species at the electrode [2]. Simultaneously, the 5,5′‑substitution pattern delivers a heterogeneous electron‑transfer rate constant (kₛ) that surpasses all other DQ derivatives and methyl viologen, making it the fastest purely outer‑sphere redox couple reported for aqueous organic RFB anolytes [3]. These differences mean that simply substituting a generic “diquat” or “methyl viologen” salt into an electrochemical device will not reproduce the kinetic performance or the radical‑speciation behaviour observed with the 5,5′‑dimethyl derivative.

Methyl position 4,4′- and 6,6′-dimethyl isomers may not replicate the 5,5′-specific dimerization equilibrium or the reported upper-range kₛ.

Generic diquat Unsubstituted diquat lacks radical-cation dimerization; its kinetic profile may shift device-level voltage-efficiency outcomes.

Methyl viologen Methyl viologen shows adsorption-limited electron transfer; its kₛ cannot be quantified by the outer-sphere model used for 5,5′-DMDQ.

• [1] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source
• [2] Martínez‑González, E.; Flores‑Leonar, M. M.; Amador‑Bedolla, C.; Ugalde‑Saldívar, V. M. Concentration Effects on the First Reduction Process of Methyl Viologens and Diquat Redox Flow Battery Electrolytes. ACS Appl. Energy Mater. 2021, 4 (7), 6624–6634. View Source
• [3] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source

Quantitative Comparator Evidence for Procurement

Heterogeneous Electron-Transfer Rate Constant (kₛ)

The experimental heterogeneous electron‑transfer rate constant (kₛ) of 5,5′‑dimethyl diquat (5,5′‑DMDQ) on a glassy carbon electrode is 0.62 cm·s⁻¹, which is the largest value reported to date in the literature of aqueous organic redox flow batteries [1]. By comparison, the other diquat derivatives and methyl viologen (MV) examined in the same study yielded kₛ values ranging from 0.22 to 0.62 cm·s⁻¹ [1]. The paper explicitly states that kₛ for 5,5′‑DMDQ is the upper extreme of this dataset, confirming a quantifiable kinetic advantage over structurally analogous compounds when measured under identical conditions.

kₛ rate constant

Head-to-head

0.62 cm·s⁻¹

Highest reported kₛ for aqueous organic RFB anolytes

Glassy carbon electrode; Marcus–Hush analysis; 0.001 mol·L⁻¹, 0.1 V·s⁻¹ scan rate

Evidence Dimension	Heterogeneous electron‑transfer rate constant (kₛ) on glassy carbon
Target Compound Data	5,5′‑DMDQ: kₛ = 0.62 cm·s⁻¹
Comparator Or Baseline	Other diquat (DQ) derivatives: kₛ = 0.22–0.62 cm·s⁻¹. Methyl viologen: kₛ not quantifiable by outer‑sphere model due to adsorption.
Quantified Difference	5,5′‑DMDQ occupies the extreme upper bound of the 0.22–0.62 cm·s⁻¹ range; no other DQ derivative exceeds 0.62 cm·s⁻¹.
Conditions	Cyclic voltammetry; glassy carbon working electrode; aqueous electrolyte; analyte concentration ca. 0.001 mol·L⁻¹ at scan rates of 0.1 V·s⁻¹; Marcus–Hush kinetic analysis.

Why This Matters

Higher kₛ directly translates to lower activation overpotential and improved voltage efficiency in a redox flow battery, making 5,5′‑DMDQ a quantitatively superior anolyte candidate compared to other diquat derivatives for high‑power AORFB stacks.

• [1] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source

First Reduction Potential Shift by Methyl Position

Computational screening of 156 2,2′‑bipyridine derivatives revealed that introduction of methyl groups onto the diquat core shifts the first reduction potential (E⁰) by approximately −0.12 V relative to unsubstituted diquat (DQ), regardless of whether the methyl groups occupy the 4,4′, 5,5′, or 6,6′ positions [1]. While the magnitude of the shift is similar across the three dimethyl isomers, the 5,5′‑substitution pattern differentiates itself through the accompanying dimerization chemistry (see separate evidence item). The parent diquat exhibits a first reduction potential reported as E⁰ = −0.349 V vs. NHE (or −0.36 V in independent measurements) [2]; applying the −0.12 V shift places 5,5′‑DMDQ near −0.47 V vs. NHE, providing a wider cell voltage when paired with a given posolyte.

Reduction potential

Cross-study comparable

5,5′-DMDQE⁰ ≈ −0.47 V vs. NHE

Diquat (DQ)E⁰ = −0.349 V vs. NHE

ΔE⁰ ≈ −0.12 V shift from DQ

Enables wider cell voltage when paired with a fixed posolyte

DFT-calibrated shift; consistent across 4,4′-, 5,5′-, and 6,6′-isomers

Evidence Dimension	First reduction potential (E⁰) vs. NHE
Target Compound Data	5,5′‑DMDQ: E⁰ ≈ −0.47 V (estimated from DFT‑calibrated shift of −0.12 V relative to DQ)
Comparator Or Baseline	Diquat (DQ): E⁰ = −0.349 V (experimental) [2]. 4,4′‑DMDQ and 6,6′‑DMDQ: computed shift also ca. −0.12 V.
Quantified Difference	ΔE⁰ ≈ −0.12 V vs. DQ; absolute E⁰ = −0.47 V for 5,5′‑DMDQ.
Conditions	DFT calculations (multiple functionals) calibrated against experimental cyclic voltammetry data for a subset of bipyridinium compounds; reported in Phys. Chem. Chem. Phys. 2019.

Why This Matters

A more negative reduction potential enables a larger open‑circuit voltage when paired with a fixed posolyte, directly increasing the energy density of a RFB; the −0.12 V shift is a tangible, predictable tuning parameter accessible through the 5,5′‑dimethyl substitution.

• [1] Sánchez‑Castellanos, M.; Flores‑Leonar, M. M.; Mata‑Pinzón, Z.; Laguna, H. G.; García‑Ruiz, K. M.; Rozenel, S. S.; Ugalde‑Saldívar, V. M.; Moreno‑Esparza, R.; Pijpers, J. J. H.; Amador‑Bedolla, C. Theoretical Exploration of 2,2′‑Bipyridines as Electro‑Active Compounds in Flow Batteries. Phys. Chem. Chem. Phys. 2019, 21, 15823–15832. View Source
• [2] Inchem. Diquat (AGP:1970/M/12/1). Redox potential of −349 mV reported for diquat. View Source

Radical-Cation Dimerization Behavior

Cyclic voltammetry experiments revealed that the one‑electron‑reduced radical cation of 5,5′‑dimethyl diquat undergoes fast, reversible dimerization at the electrode surface, a phenomenon that is entirely absent for both unsubstituted diquat (DQ) and 4,4′‑dimethyl diquat [1]. Diquat, 4,4′‑DMDQ, and bis(3‑trimethylammonio)‑propyl viologen all follow a simple one‑electron transfer mechanism without detectable dimerization, whereas 5,5′‑DMDQ and 1,1′‑bis(3‑sulfonatopropyl)‑4,4′‑bipyridinium exhibit clear experimental signatures of radical‑cation dimerization [1]. The dimerization is described as “unexpected, fast, and reversible”, and the authors used diquat as a computational reference system to establish a quantitative relationship between calculated interaction energies and experimental dimerization constants [1].

Dimerization

Head-to-head

5,5′-DMDQFast, reversible dimerization

DQ / 4,4′-DMDQNo dimerization detected

Dimerization alters charge-carrier speciation and capacity management

Cyclic voltammetry; aqueous media; glassy carbon electrode

Evidence Dimension	Presence/absence of reversible radical‑cation dimerization during first reduction
Target Compound Data	5,5′‑Dimethyl diquat: fast, reversible radical‑cation dimerization observed in cyclic voltammetry.
Comparator Or Baseline	Diquat (DQ): no dimerization. 4,4′‑Dimethyl diquat: no dimerization. Bis(3‑trimethylammonio)‑propyl viologen: no dimerization.
Quantified Difference	Qualitative binary distinction: dimerization ON (5,5′‑DMDQ) vs. OFF (DQ, 4,4′‑DMDQ). Dimerization constants and interaction energies were computationally derived.
Conditions	Cyclic voltammetry in aqueous media; glassy carbon electrode; various scan rates and analyte concentrations.

Why This Matters

Radical‑cation dimerization changes the speciation and effective concentration of the charge‑storage species in solution, which directly impacts state‑of‑charge management, capacity retention, and crossover mitigation strategies in redox flow batteries – parameters where 5,5′‑DMDQ will behave fundamentally differently from generic diquat or 4,4′‑dimethyl diquat.

• [1] Martínez‑González, E.; Flores‑Leonar, M. M.; Amador‑Bedolla, C.; Ugalde‑Saldívar, V. M. Concentration Effects on the First Reduction Process of Methyl Viologens and Diquat Redox Flow Battery Electrolytes. ACS Appl. Energy Mater. 2021, 4 (7), 6624–6634. View Source

Positional Selectivity – The 5,5′‑Substitution Pattern Is Structurally Distinguished from the 4,4′‑ and 6,6′‑Dimethyl Isomers

The three dimethyl‑substituted diquat isomers – 4,4′‑, 5,5′‑, and 6,6′‑DMDQ – are all synthetically accessible but differ profoundly in their electrochemical behaviour. DFT calculations show that all three share a roughly −0.12 V shift in E⁰ relative to DQ [1], yet the 5,5′‑substitution pattern uniquely enables radical‑cation dimerization while the 4,4′‑ and 6,6′‑isomers do not [2]. Furthermore, the 5,5′‑isomer delivers the highest experimentally measured kₛ value (0.62 cm·s⁻¹) [3] and is the only isomer for which the dimerization behaviour has been experimentally confirmed and computationally modelled in detail [2]. This positional selectivity means that procurement of the 5,5′‑isomer is essential for any application that intends to exploit the dimerization equilibrium or the extreme upper range of electron‑transfer kinetics.

Positional selectivity

Class-level

5,5′-DMDQDimerization YES, kₛ upper bound

4,4′-DMDQDimerization NO, kₛ ≤ 0.62 cm·s⁻¹

6,6′-DMDQDimerization unreported

5,5′-isomer uniquely combines dimerization with reported upper-range kinetics

DFT screening + cyclic voltammetry + Marcus–Hush analysis

Evidence Dimension	Positional isomer comparison: 4,4′‑ vs. 5,5′‑ vs. 6,6′‑dimethyl diquat
Target Compound Data	5,5′‑DMDQ: E⁰ shift −0.12 V; radical‑cation dimerization YES; kₛ = 0.62 cm·s⁻¹.
Comparator Or Baseline	4,4′‑DMDQ: E⁰ shift −0.12 V; radical‑cation dimerization NO; kₛ ≤ 0.62 cm·s⁻¹. 6,6′‑DMDQ: E⁰ shift −0.12 V; dimerization status not explicitly reported.
Quantified Difference	kₛ advantage over 4,4′‑isomer: ≥0–0.40 cm·s⁻¹; dimerization: qualitative ON/OFF distinction.
Conditions	Combined evidence from DFT screening (156 compounds) [1], cyclic voltammetry [2], and Marcus–Hush kinetic analysis [3].

Why This Matters

For researchers developing structure–property relationships or procuring a specific dimethyl‑diquat isomer for electrochemical studies, selecting the 5,5′‑isomer is essential; the 4,4′‑isomer will not reproduce the dimerization chemistry, and the 6,6′‑isomer remains largely unexplored.

• [1] Sánchez‑Castellanos, M.; Flores‑Leonar, M. M.; Mata‑Pinzón, Z.; Laguna, H. G.; García‑Ruiz, K. M.; Rozenel, S. S.; Ugalde‑Saldívar, V. M.; Moreno‑Esparza, R.; Pijpers, J. J. H.; Amador‑Bedolla, C. Theoretical Exploration of 2,2′‑Bipyridines as Electro‑Active Compounds in Flow Batteries. Phys. Chem. Chem. Phys. 2019, 21, 15823–15832. View Source
• [2] Martínez‑González, E.; Flores‑Leonar, M. M.; Amador‑Bedolla, C.; Ugalde‑Saldívar, V. M. Concentration Effects on the First Reduction Process of Methyl Viologens and Diquat Redox Flow Battery Electrolytes. ACS Appl. Energy Mater. 2021, 4 (7), 6624–6634. View Source
• [3] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source

Evidence-Backed Application Scenarios

High-Power AORFB Anolyte Development

The heterogeneous electron‑transfer rate constant of 5,5′‑DMDQ (kₛ = 0.62 cm·s⁻¹) is the highest reported for any aqueous organic RFB anolyte [1], making this compound the preferred starting point for developing high‑power‑density AORFB stacks where activation overpotential must be minimized. Researchers procuring bipyridinium anolytes for kinetic benchmarking or device prototyping should select the 5,5′‑dimethyl isomer specifically to access this performance ceiling.

Radical-Cation Dimerization Equilibrium Studies

5,5′‑DMDQ is one of only a few bipyridinium compounds for which fast, reversible radical‑cation dimerization has been experimentally confirmed [2]. This makes it a critical reference compound for fundamental studies of dimerization thermodynamics and kinetics, for validating computational models of π‑radical interactions, and for exploring novel electrolyte management strategies based on concentration‑dependent speciation control.

Structure-Activity Relationship Studies of Dimethyl Diquat Isomers

The distinct electrochemical signatures of the 4,4′, 5,5′, and 6,6′ dimethyl‑diquat isomers provide a well‑defined isomeric series for structure–property investigations [3]. The 5,5′‑isomer is the only member of this series that simultaneously exhibits radical‑cation dimerization and the highest kₛ value, making it an essential comparator for any study aiming to deconvolute the contributions of substitution position to redox behaviour, electron‑transfer kinetics, and intermolecular interactions.

Computational Electrolyte Screening and ML Training Sets

The 5,5′‑DMDQ compound is one of 156 bipyridinium derivatives computationally screened for redox potential, pKₐ, and aqueous solubility [3]. Its inclusion in published high‑throughput DFT datasets, combined with the availability of experimental kinetic and dimerization data [1][2], makes it a valuable data‑rich entry point for groups building predictive models of organic electrolyte performance.

Application

Selection Property

Validation Focus

High-power AORFB anolyte research

Reported upper-range kₛ

Voltage efficiency and overpotential benchmarking

Radical-cation dimerization studies

Experimentally confirmed reversible dimerization

Speciation and capacity-retention modeling

Dimethyl-diquat SAR investigations

Distinct dimerization and kinetic signature

Regioisomer-controlled electrochemical comparison

Computational electrolyte screening

Included in DFT screening datasets

Data-rich entry for predictive model training

• [1] Martinez‑Gonzalez, E.; Laguna, H. G.; Sanchez‑Castellanos, M.; Rozenel, S. S.; Ugalde‑Saldivar, V. M.; Amador‑Bedolla, C. Kinetic Properties of Aqueous Organic Redox Flow Battery Anolytes Using the Marcus–Hush Theory. ACS Appl. Energy Mater. 2020, 3 (9), 8833–8841. View Source
• [2] Martínez‑González, E.; Flores‑Leonar, M. M.; Amador‑Bedolla, C.; Ugalde‑Saldívar, V. M. Concentration Effects on the First Reduction Process of Methyl Viologens and Diquat Redox Flow Battery Electrolytes. ACS Appl. Energy Mater. 2021, 4 (7), 6624–6634. View Source
• [3] Sánchez‑Castellanos, M.; Flores‑Leonar, M. M.; Mata‑Pinzón, Z.; Laguna, H. G.; García‑Ruiz, K. M.; Rozenel, S. S.; Ugalde‑Saldívar, V. M.; Moreno‑Esparza, R.; Pijpers, J. J. H.; Amador‑Bedolla, C. Theoretical Exploration of 2,2′‑Bipyridines as Electro‑Active Compounds in Flow Batteries. Phys. Chem. Chem. Phys. 2019, 21, 15823–15832. View Source